Cas no 243968-07-2 (11-oxa-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-3-one)
243968-07-2 structure
Product Name:11-oxa-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-3-one
CAS No:243968-07-2
MF:C9H8N2O2S
MW:208.237020492554
MDL:MFCD16251081
CID:1417104
Update Time:2025-09-25
11-oxa-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-3-one Chemical and Physical Properties
Names and Identifiers
-
- 3,5,6,8-tetrahydropyrano[2,3]thieno[2,4-d]pyrimidin-4-one
- NSC717883
- AC1L8KYQ
- SureCN4691404
- CTK7H0294
- AG-K-97586
- NSC-717883
- 3,5,6,8-tetrahydro-4h-pyrano[4',3':4,5]thieno[2,3-d]pyrimidin-4-one
- 5,6-DIHYDRO-3H-PYRANO[4',3':4,5]THIENO[2,3-D]PYRIMIDIN-4(8H)-ONE
- 3,5,6,8-Tetrahydro-4H-pyrano-[4',3':4,5]thieno[2,3-d]pyrimidin-4-one
- 11-oxa-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-3-one
-
- MDL: MFCD16251081
- Inchi: 1S/C9H8N2O2S/c12-8-7-5-1-2-13-3-6(5)14-9(7)11-4-10-8/h4H,1-3H2,(H,10,11,12)
- InChI Key: YGTOWESQZGWBAZ-UHFFFAOYSA-N
- SMILES: S1C2=C(C(NC=N2)=O)C2=C1COCC2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
Experimental Properties
- Density: 1.74±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.087 g/l) (25 º C),
11-oxa-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR110080-1g |
3,5,6,8-Tetrahydro-4H-pyrano[4',3':4,5]thieno[2,3-d]pyrimidin-4-one |
243968-07-2 | 97% | 1g |
£772.00 | 2025-02-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D858577-250mg |
5,6-Dihydro-3H-Pyrano[4',3':4,5]Thieno[2,3-D]Pyrimidin-4(8H)-One |
243968-07-2 | 97% | 250mg |
2,321.10 | 2021-05-17 | |
| Matrix Scientific | 131107-1g |
3,5,6,8-Tetrahydro-4H-pyrano-[4',3':4,5]thieno[2,3-d]pyrimidin-4-one |
243968-07-2 | 1g |
$384.00 | 2023-09-06 | ||
| Chemenu | CM269460-1g |
5,6-Dihydro-3H-pyrano[4',3'4,5]thieno[2,3-d]pyrimidin-4(8H)-one |
243968-07-2 | 95% | 1g |
$*** | 2023-03-30 | |
| eNovation Chemicals LLC | D527966-250mg |
5,6-Dihydro-3H-pyrano[4',3':4,5]thieno[2,3-d]pyrimidin-4(8H)-one |
243968-07-2 | 97% | 250mg |
$388 | 2023-09-03 | |
| Life Chemicals | F6660-2392-2μmol |
11-oxa-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one |
243968-07-2 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6660-2392-5μmol |
11-oxa-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one |
243968-07-2 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6660-2392-10μmol |
11-oxa-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one |
243968-07-2 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6660-2392-20μmol |
11-oxa-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one |
243968-07-2 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6660-2392-1mg |
11-oxa-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one |
243968-07-2 | 1mg |
$54.0 | 2023-09-07 |
11-oxa-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-3-one Related Literature
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
243968-07-2 (11-oxa-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-3-one) Related Products
- 18593-44-7(5,6-dimethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one)
- 14346-25-9(7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9-trien-12-one)
- 848324-33-4(2-amino-4,7-dihydro-5h-thieno2,3-cpyran-3-carboxylic Acid amide)
- 439692-89-4(5-Ethyl-6-methylthieno2,3-dpyrimidin-4(3H)-one)
- 439138-78-0(3,5-dimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid)
- 17417-67-3(Ethyl 5-Methyl-4-oxo-1H,4H-thieno2,3-dpyrimidine-6-carboxylate)
- 23903-53-9(Ethyl 2,5-Dimethyl-4-oxo-3,4-dihydrothieno2,3-dpyrimidine-6-carboxylate)
- 14346-24-8(5,6,7,8-Tetrahydro-3H-benzo4,5thieno2,3-d-pyrimidin-4-one)
- 101667-97-4(5-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid)
- 5695-74-9(6,6-dimethyl-2-octyl-3,5,6,8-tetrahydro-4H-pyrano[4',3':4,5]thieno[2,3-d]pyrimidin-4-one)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk